Cas no 1806926-87-3 (2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine)
2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine is a halogenated pyridine derivative with a unique substitution pattern, featuring chloro, difluoromethyl, hydroxy, and methoxy functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (hydroxy, methoxy) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cross-coupling reactions. The difluoromethyl group may contribute to improved metabolic stability in bioactive molecules. Its crystalline solid form and well-defined structure facilitate purification and characterization, making it suitable for synthetic applications requiring precise control over regiochemistry and functional group compatibility.
1806926-87-3 structure
Product Name:2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine
CAS No:1806926-87-3
MF:C7H6ClF2NO2
MW:209.577847957611
CID:4866500
Update Time:2025-06-06
2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine
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- Inchi: 1S/C7H6ClF2NO2/c1-13-4-2-3(7(9)10)5(12)6(8)11-4/h2,7,12H,1H3
- InChI Key: NZKSKBHRGFHYDN-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(F)F)=CC(=N1)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 2.4
- Topological Polar Surface Area: 42.4
2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053697-250mg |
2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine |
1806926-87-3 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029053697-500mg |
2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine |
1806926-87-3 | 97% | 500mg |
$1,695.20 | 2022-03-31 | |
| Alichem | A029053697-1g |
2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine |
1806926-87-3 | 97% | 1g |
$3,129.00 | 2022-03-31 |
2-Chloro-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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